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Introduction

2-Propylheptanol, a C10 branched-chain oxo alcohol, is a versatile industrial chemical with
significant applications as a precursor for plasticizers, surfactants, and lubricants.[1][2][3][4] Its
environmental fate and biodegradability are of critical importance for assessing its overall
environmental risk profile. This technical guide provides a comprehensive overview of the
available data on the environmental distribution, abiotic degradation, and aerobic and
anaerobic biodegradability of 2-propylheptanol.

Physicochemical Properties

The environmental distribution of a chemical is largely governed by its physicochemical
properties. Key parameters for 2-propylheptanol are summarized in the table below. Its low
water solubility and moderate octanol-water partition coefficient suggest that if released into the
environment, it will tend to partition to soil and sediment.[5] Its low vapor pressure indicates that
volatilization from water surfaces will be a slow process.[6]

Table 1: Physicochemical Properties of 2-Propylheptanol
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Property Value Source(s)
Molecular Formula C10H220 [6]
Molecular Weight 158.28 g/mol [6]
Physical State Colorless liquid/waxy solid [1]

Boiling Point 213.4-2175°C [1][7]
Melting Point -1.53 °C (estimate) [7]

Density 0.827 - 0.828 g/cm? [7]

Vapor Pressure 2-3.77 Paat 25°C [517]
Water Solubility Insoluble [7]

Log Kow (Octanol-Water
N o 298-4.1 51171
Partition Coefficient)

Environmental Fate
Abiotic Degradation

Hydrolysis: Based on its chemical structure, which lacks hydrolyzable functional groups, 2-
propylheptanol is not expected to undergo hydrolysis in the environment.[6]

Photolysis: Direct photolysis is not anticipated to be a significant degradation pathway for 2-
propylheptanol as it does not contain chromophores that absorb light in the environmentally
relevant UV spectrum (>290 nm).

Environmental Distribution

The fate of 2-propylheptanol in the environment can be predicted based on its
physicochemical properties. The following diagram illustrates the logical workflow for assessing
its environmental distribution.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://download.basf.com/p1/000000000030161724_SDS_GEN_00/en/PROPYLHEPTANOL_Safety_Data_Sheet_United_Nations_English.pdf
https://download.basf.com/p1/000000000030161724_SDS_GEN_00/en/PROPYLHEPTANOL_Safety_Data_Sheet_United_Nations_English.pdf
https://www.benchchem.com/pdf/Biodegradability_of_Branched_Versus_Linear_Alcohol_Ethoxylates_A_Comparative_Analysis.pdf
https://www.benchchem.com/pdf/Biodegradability_of_Branched_Versus_Linear_Alcohol_Ethoxylates_A_Comparative_Analysis.pdf
https://pubmed.ncbi.nlm.nih.gov/16125828/
https://pubmed.ncbi.nlm.nih.gov/16125828/
https://pubmed.ncbi.nlm.nih.gov/16125828/
https://www.researchgate.net/publication/8364110_Plasticizer_Metabolites_in_the_Environment
https://pubmed.ncbi.nlm.nih.gov/16125828/
https://pubmed.ncbi.nlm.nih.gov/16125828/
https://www.researchgate.net/publication/8364110_Plasticizer_Metabolites_in_the_Environment
https://pubmed.ncbi.nlm.nih.gov/16125828/
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://download.basf.com/p1/000000000030161724_SDS_GEN_00/en/PROPYLHEPTANOL_Safety_Data_Sheet_United_Nations_English.pdf
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

% Log Kow ~3-4

leads to indicates results in

l

‘ Low Water Solubility

\

Low Vapor Pressure ‘

Environmental Compartment Partitioning
Y Y Y Y

Low partitioning to water Moderate partitioning to soil/sediment Potential for bioaccumulation is not expected to be significant [10] ‘ Slow volatilization from water

Click to download full resolution via product page

Caption: Environmental distribution workflow for 2-propylheptanol.

Biodegradability

2-Propylheptanol is considered to be readily biodegradable.[1][8][9] This assessment is
primarily based on data from analogous long-chain and branched alcohols, which have been
shown to meet the criteria for ready biodegradability in standardized tests such as the OECD
301 series.[8][10][11]

Aerobic Biodegradation

Under aerobic conditions, the primary degradation pathway for 2-propylheptanol is expected
to follow the established route for primary alcohols.[12] This involves an initial oxidation of the
alcohol group to an aldehyde, followed by further oxidation to a carboxylic acid. This resulting
carboxylic acid can then enter the B-oxidation pathway, leading to its complete mineralization to
carbon dioxide and water.

While specific studies on the metabolites of 2-propylheptanol are not readily available, the
biodegradation of the structurally similar branched alcohol, 2-ethylhexanol, has been studied.
The identified metabolites in those studies, such as 2-ethylhexanoic acid, provide a strong
indication of the likely intermediates in the degradation of 2-propylheptanol.[5][7][12][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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